1H-1,2,4-Triazole-3-methanamine

• IUPAC Name: 1H-1,2,4-triazol-5-ylmethanamine
• InChI: InChI=1S/C3H6N4/c4-1-3-5-2-6-7-3/h2H,1,4H2,(H,5,6,7)
• InChI Key: LEPSDPCROOMBQG-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=N1)CN
• Molecular Formula: C3H6N4
• DSSTOX Substance ID: DTXSID80330211
• Molecular Weight: 98.11 g/mol
• CAS RN: 58502-29-7

Description

1H-1,2,4-Triazole-3-methanamine is a chemical compound. It is a derivative of triazole, which is a class of heterocyclic compounds that contain three nitrogen atoms and two carbon atoms.

Synthesis Analysis

The synthesis of 1,2,4-triazole compounds has been a subject of interest in the field of medicinal and pharmaceutical chemistry. Various methods have been developed over the past 20 years, including the use of amide hydrazones and dimethyl or diethyl ester to synthesize 2-aryl-3,5-disubstituted-1,2,4-triazole.

Molecular Structure Analysis

The molecular structure of 1H-1,2,4-Triazole-3-methanamine can be obtained from various databases.

Chemical Reactions Analysis

1H-1,2,4-Triazole-3-methanamine can participate in various chemical reactions. For instance, it can be used as a reactant in the preparation of peptidomimetics.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1H-1,2,4-Triazole-3-methanamine include a melting point of 225 °C and a boiling point of 313.2±44.0 °C.

Scientific Research Applications

Antimicrobial Activity

. .

Anti-inflammatory and Analgesic Activity

. .

Antineoplastic Activity

. .

Antimalarial Activity

. .

Antiviral Activity

. .

Antiproliferative Activity

. .

Use in Suzuki-Miyaura Reactions

. .

Catalyst for Amidation and Esterification of Carboxylic Acids

. .

Mechanism of Action

Target of Action

1H-1,2,4-Triazole-3-methanamine, also known as 3-(Aminomethyl)-1,2,4-triazole, is a compound that has been found to interact with various targets in the body. One of the primary targets of this compound is Carbonic Anhydrase 2 . Carbonic anhydrases are a family of enzymes that catalyze the rapid conversion of carbon dioxide to bicarbonate and protons, a reaction that occurs rather slowly in the absence of a catalyst.

Mode of Action

It is known that triazole compounds, in general, have the ability to form a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities . This suggests that 1H-1,2,4-Triazole-3-methanamine may interact with its targets in a similar manner.

Biochemical Pathways

Given its interaction with carbonic anhydrase 2, it is likely that it may influence pathways related to the regulation of ph and the transport of carbon dioxide in the body .

Pharmacokinetics

It is known that the compound’s structure facilitates its interaction with various biological targets, which may influence its bioavailability .

Result of Action

Triazole compounds are known to exhibit a range of biological activities, including antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities . Therefore, it is possible that 1H-1,2,4-Triazole-3-methanamine may have similar effects.

Safety and Hazards

Safety measures should be taken when handling 1H-1,2,4-Triazole-3-methanamine. It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes.

Future Directions

The future directions of research on 1H-1,2,4-Triazole-3-methanamine and other triazole derivatives could involve the development of new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which would be very useful for the discovery of new drug candidates.

Relevant Papers Several papers have been published on the topic of 1H-1,2,4-Triazole-3-methanamine and related compounds.

Q & A

Q1: What is a key application of 1H-1,2,4-Triazole-3-methanamine in organic synthesis?

A1: 1H-1,2,4-Triazole-3-methanamine serves as a valuable building block in synthesizing hexahydropyrazino[2,3-e]pyrazines. [, ] This heterocyclic scaffold is found in various bioactive compounds, making this synthetic route potentially significant for medicinal chemistry.

Q2: Can you describe an improved method for producing 5-amino-3-aminomethyl-1,2,4-triazole dihydrochloride, a compound closely related to 1H-1,2,4-Triazole-3-methanamine?

A2: Yes, a study outlines an improved method for producing 5-amino-3-aminomethyl-1,2,4-triazole dihydrochloride. [] This method involves reacting aminoguanidine bicarbonate with phthalimidoglycine in the presence of hydrochloric acid. The reaction mixture is heated, followed by treatment with sodium carbonate and subsequent hydrolysis with hydrochloric acid to yield the desired product. This improved process potentially offers higher yields and purity compared to previous methods.

Q3: Where can I find more information about the synthesis and applications of these compounds?

A3: For further details on the synthesis and applications, please refer to the following research papers:

1. Method of producing 5-amino-3-aminomethyl-1,2,4-triazole dihydrochloride:
2. Facile Synthesis of Hexahydropyrazino[2,3‐e]pyrazines from 3‐Aminomethyl‐1,2,4‐triazoles.:
3. Facile synthesis of hexahydropyrazino[2,3-e]pyrazines from 3-aminomethyl-1,2,4-triazoles: